Cas no 2228539-69-1 (1-2-(3-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228539-69-1
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6085103
• PubChem ID: 165670176
• Update Time: 2025-07-14

1-2-(3-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine
• EN300-1796416
• 2228539-69-1
• 1-[2-(3-methylpyridin-4-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C12H18N2/c1-9-8-14-7-4-10(9)11(2,3)12(13)5-6-12/h4,7-8H,5-6,13H2,1-3H3
• InChI Key： FVDCLVBUEFWQNC-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C=CN=CC=2C)CC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-(3-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine

1-2-(3-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine

The compound 1-2-(3-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228539691) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. Its structure, which combines a cyclopropane ring with a substituted pyridine moiety, makes it a unique subject of study in organic chemistry and drug design. Recent advancements in synthetic methodologies and computational modeling have shed new light on its properties, stability, and reactivity, further enhancing its appeal in research and development.

Cyclopropane rings are known for their exceptional strain energy, which often leads to unique reactivity patterns. In the case of 1-cyclopropylamine derivatives, this inherent strain can be harnessed to induce specific chemical transformations or interactions with biological systems. The integration of a 3-methylpyridin-4-yl group adds another layer of complexity to the molecule, introducing electronic effects that can modulate its behavior in different environments. This combination makes the compound an intriguing candidate for exploring non-covalent interactions, such as hydrogen bonding and π–π stacking, which are critical in many biochemical processes.

Recent studies have focused on the synthesis of 1-cyclopropylamine derivatives using novel catalytic systems and asymmetric methodologies. These approaches not only improve the efficiency of production but also pave the way for the creation of enantiomerically pure compounds, which are essential in drug discovery. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the cyclopropane ring with high precision, ensuring optimal stereocontrol. Such advancements underscore the importance of this compound as a building block in medicinal chemistry.

The pharmacological potential of 1-cyclopropylamine derivatives has also garnered significant attention. Preclinical studies suggest that these compounds may exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders. The 3-methylpyridin-4-yl group is particularly interesting due to its ability to act as a ligand for certain receptor systems, potentially enabling selective binding and therapeutic effects. Furthermore, computational modeling techniques have been employed to predict the molecule's bioavailability and toxicity profiles, providing valuable insights for further optimization.

In terms of applications, 1-cyclopropylamine derivatives are being explored for their role in agrochemicals and materials science. Their ability to form stable complexes with metal ions has led to innovative uses in catalysis and sensing technologies. Additionally, the compound's unique electronic properties make it a candidate for advanced materials such as organic semiconductors and conductive polymers.

As research continues to uncover the full potential of 1-cyclopropylamine derivatives, it is evident that this compound represents a valuable asset in modern chemistry. Its versatile structure and promising biological activity position it as a key player in future drug development and material innovation.